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Compound of Interest

Compound Name: Ac-Yvad-cho

Cat. No.: B1673944

Application Notes and Protocols: Ac-YVAD-CHO

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ac-YVAD-CHO (N-Acetyl-L-tyrosyl-L-valyl-L-alanyl-L-aspartyl-aldehyde) is a synthetic
tetrapeptide and a potent, reversible, and selective inhibitor of Caspase-1. Caspase-1, formerly
known as Interleukin-1(3 Converting Enzyme (ICE), is a critical cysteine protease involved in
the inflammatory process. Its primary function is the cleavage of pro-inflammatory cytokines
pro-Interleukin-1f (pro-IL-1B) and pro-Interleukin-18 (pro-IL-18) into their active, secreted
forms. Caspase-1 is activated through the assembly of multiprotein complexes called
inflammasomes in response to pathogenic and endogenous danger signals. By inhibiting
Caspase-1, Ac-YVAD-CHO effectively blocks the maturation and release of IL-13 and IL-18,
making it a valuable tool for studying inflammatory pathways and for the development of novel
anti-inflammatory therapeutics.

Solubility

The solubility of Ac-YVAD-CHO in various common laboratory solvents is crucial for the
preparation of stock solutions and for its effective use in in vitro and in vivo experimental
models. The solubility data is summarized in the table below.
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Solvent Solubility

5 mg/mL[1][2] (one source suggests = 50
Water

mg/mL[3])
Ethanol 30 mg/mL[1][2][4]
Dimethylformamide (DMF) 30 mg/mL[1][4]

Note: For aqueous solutions, it is recommended to first dissolve the peptide in a minimal
amount of DMSO before dilution with aqueous buffers to the desired final concentration.

Signaling Pathway

Ac-YVAD-CHO targets a key control point in the inflammatory signaling cascade. The diagram
below illustrates the Caspase-1 activation pathway and the inhibitory action of Ac-YVAD-CHO.
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Caption: Caspase-1 activation pathway and inhibition by Ac-YVAD-CHO.
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Experimental Protocols
Preparation of Ac-YVAD-CHO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Ac-YVAD-CHO.
Materials:

e Ac-YVAD-CHO (powder)

o Dimethyl sulfoxide (DMSO), sterile

 Sterile microcentrifuge tubes

Procedure:

 Briefly centrifuge the vial of Ac-YVAD-CHO powder to ensure all the material is at the
bottom.

o To prepare a 10 mM stock solution, add the appropriate volume of DMSO to the vial. For
example, for 1 mg of Ac-YVAD-CHO (Molecular Weight: 492.5 g/mol ), add 203 pL of
DMSO.

» Vortex gently until the powder is completely dissolved.
 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term
storage (up to 6 months).

Inhibition of IL-13 Secretion in Macrophages

This protocol provides a general workflow for evaluating the inhibitory effect of Ac-YVAD-CHO
on IL-1[3 secretion from lipopolysaccharide (LPS)-stimulated macrophages.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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